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Compound of Interest

Compound Name: 1,2-Diphenoxyethane

Cat. No.: B093615

This technical guide provides a comprehensive overview of the key physical properties of 1,2-
diphenoxyethane, with a specific focus on its melting and boiling points. The information is
tailored for researchers, scientists, and professionals in drug development and related fields,
offering detailed experimental protocols and structured data for practical application.

Core Physical Properties of 1,2-Diphenoxyethane

1,2-Diphenoxyethane, also known as ethylene glycol diphenyl ether, is an organic compound
with the chemical formula C14H1402. It presents as an off-white to white crystalline solid and
is utilized in various industrial applications, notably as a sensitizer for thermal paper.[1][2] A
precise understanding of its physical properties is crucial for its handling, purification, and
application.

Quantitative Data Summary

The melting and boiling points of 1,2-diphenoxyethane are critical parameters for its
characterization and are summarized in the table below. It is important to note that the boiling
point can vary significantly with pressure.
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Physical Property Value Conditions

Melting Point 94-96 °C Atmospheric Pressure
95-98 °C Atmospheric Pressure

96-98 °C Atmospheric Pressure

Boiling Point 185 °C 12 mmHg

3416 °C 760 mmHg (Atmospheric

Pressure)

Data sourced from multiple chemical suppliers and databases.[1][2][3][4][5]

Experimental Protocols for Physical Property
Determination

Accurate determination of melting and boiling points is fundamental to verifying the purity and
identity of a chemical compound. The following are detailed, generalized protocols for these
measurements, adaptable for 1,2-diphenoxyethane.

l. Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
capillary method is a widely used and reliable technique.

Objective: To determine the melting point range of a solid organic compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
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e Spatula

e Heating medium (e.g., mineral oil for Thiele tube)
Procedure:

e Sample Preparation:

o Ensure the 1,2-diphenoxyethane sample is pure. If necessary, purify the compound by
recrystallization. This involves dissolving the solid in a suitable hot solvent and allowing it
to cool slowly, which promotes the formation of pure crystals.

o Grind a small amount of the dry, crystalline sample into a fine powder using a mortar and
pestle.

o Pack the powdered sample into the open end of a capillary tube to a height of 2-3 mm by
tapping the sealed end of the tube on a hard surface.

¢ Measurement:

o Place the capillary tube into the heating block of the melting point apparatus or attach it to
a thermometer immersed in a Thiele tube.

o Heat the apparatus rapidly to a temperature approximately 15-20 °C below the expected
melting point of 1,2-diphenoxyethane (~95 °C).

o Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium between the
sample, heating block/oil, and the thermometer.

o Carefully observe the sample. Record the temperature at which the first drop of liquid
appears (the beginning of the melting range).

o Continue heating slowly and record the temperature at which the entire solid has
completely melted into a clear liquid (the end of the melting range).

» Data Recording:
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o The melting point is reported as a range from the temperature of initial melting to the
temperature of complete liquefaction. For pure 1,2-diphenoxyethane, this range should
be narrow (e.g., 95-96 °C). A broad melting range often indicates the presence of
impurities.

Il. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. Since 1,2-diphenoxyethane is a solid at room
temperature, it must first be melted to determine its boiling point. The distillation method or the
capillary method can be employed.

Objective: To determine the boiling point of a liquid organic compound at a specific pressure.
Apparatus:

» Small test tube or fusion tube

o Capillary tube (sealed at one end)

e Thermometer

e Heating apparatus (e.g., oil bath or heating block)

o Beaker

Procedure:

e Sample Preparation:

o Place a small amount of 1,2-diphenoxyethane into a small test tube and gently heat it
until it melts.

o Place a capillary tube, with its sealed end up, into the molten liquid.

¢ Measurement:
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o Attach the test tube to a thermometer and immerse the setup in a heating bath (e.g., an oil
bath). The open end of the test tube should be above the surface of the heating medium.

o Heat the bath gradually. As the temperature rises, air trapped in the capillary tube will
expand and exit as a slow stream of bubbles.

o Continue heating until a continuous and rapid stream of bubbles emerges from the open
end of the capillary tube. This indicates that the vapor pressure of the liquid is overcoming
the external pressure.

o Turn off the heat and allow the apparatus to cool slowly.

o The stream of bubbles will slow down and eventually stop. The moment the bubbles cease
and the liquid begins to enter the capillary tube, record the temperature. This temperature
is the boiling point of the liquid, as at this point, the vapor pressure of the liquid is equal to
the external pressure.

e Pressure Correction:

o Since boiling point is pressure-dependent, it is crucial to record the atmospheric pressure
at the time of the experiment. The boiling point of 1,2-diphenoxyethane is significantly
lower at reduced pressure (e.g., 185 °C at 12 mmHg) compared to atmospheric pressure
(341.6 °C at 760 mmHg).[1][3]

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for Melting Point Determination.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b093615?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Start: Obtain Sample

Melt the Solid Sample
in a test tube

'

Set up Apparatus:
Insert inverted capillary tube and thermometer

:

Gradual Heating:
Observe for a continuous stream of bubbles

:

Cool Slowly:
Turn off heat source

y

Observation:
Record temperature when liquid enters capillary

'

Record Barometric Pressure

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

